Cas no 1226450-24-3 (3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide)

3,4-Difluoro-N-(2-methoxyquinolin-8-yl)benzamide is a fluorinated benzamide derivative featuring a quinoline scaffold, designed for applications in medicinal chemistry and pharmaceutical research. The incorporation of difluoro substituents enhances its metabolic stability and binding affinity, while the methoxyquinoline moiety contributes to improved solubility and target interaction. This compound is particularly valuable as a synthetic intermediate or potential pharmacophore in the development of kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise modifications, making it a versatile building block in drug discovery. High purity and consistent synthesis protocols ensure reliability for research applications.
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide structure
1226450-24-3 structure
Product Name:3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
CAS No:1226450-24-3
MF:C17H12F2N2O2
MW:314.286190986633
CID:6021228
PubChem ID:49677609
Update Time:2025-05-28

3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
    • F5893-0122
    • SR-01000926181-1
    • 1226450-24-3
    • VU0528014-1
    • AKOS024527388
    • SR-01000926181
    • Inchi: 1S/C17H12F2N2O2/c1-23-15-8-6-10-3-2-4-14(16(10)21-15)20-17(22)11-5-7-12(18)13(19)9-11/h2-9H,1H3,(H,20,22)
    • InChI Key: URJBDCARWZQAMU-UHFFFAOYSA-N
    • SMILES: C(NC1C2C(C=CC=1)=CC=C(OC)N=2)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

  • Exact Mass: 314.087
  • Monoisotopic Mass: 314.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.2A^2

3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5893-0122-2μmol
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
2μmol
$57.0 2023-09-09
Life Chemicals
F5893-0122-5μmol
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
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5μmol
$63.0 2023-09-09
Life Chemicals
F5893-0122-10μmol
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
10μmol
$69.0 2023-09-09
Life Chemicals
F5893-0122-20μmol
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
20μmol
$79.0 2023-09-09
Life Chemicals
F5893-0122-1mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
1mg
$54.0 2023-09-09
Life Chemicals
F5893-0122-2mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
2mg
$59.0 2023-09-09
Life Chemicals
F5893-0122-3mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
3mg
$63.0 2023-09-09
Life Chemicals
F5893-0122-4mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
4mg
$66.0 2023-09-09
Life Chemicals
F5893-0122-5mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
1226450-24-3
5mg
$69.0 2023-09-09
Life Chemicals
F5893-0122-10mg
3,4-difluoro-N-(2-methoxyquinolin-8-yl)benzamide
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$79.0 2023-09-09
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